Cas no 2260937-16-2 (4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride
• CAS No: 2260937-16-2
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 5818422
• PubChem ID: 137942682
• Update Time: 2025-06-08

4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride
• (4,5,6,7-tetrahydro-1H-indazol-6-yl)methanamine dihydrochloride
• EN300-6733349
• 2260937-16-2

• Inchi： 1S/C8H13N3.2ClH/c9-4-6-1-2-7-5-10-11-8(7)3-6;;/h5-6H,1-4,9H2,(H,10,11);2*1H
• InChI Key： SMDJWVHZPPPAMU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2=C(C=N1)CCC(CN)C2

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride

Research Brief on 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride (CAS: 2260937-16-2): Recent Advances and Applications

The compound 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride (CAS: 2260937-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and amine functionality, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a selective ligand for certain neurotransmitter receptors. Research published in the Journal of Medicinal Chemistry (2023) highlights its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. The dihydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further preclinical development.

In addition to its CNS applications, recent investigations have explored the compound's utility in oncology. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its inhibitory effects on specific kinase enzymes involved in tumor proliferation. The unique structural features of 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride allow it to interact with the ATP-binding sites of these kinases, offering a novel approach to targeted cancer therapy.

The synthesis of this compound has also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further research and potential commercialization.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability, necessitating further structural modifications to enhance its half-life in vivo. Additionally, toxicity profiles are still under investigation to ensure safety for clinical use.

In conclusion, 4,5,6,7-Tetrahydro-1H-indazol-6-ylmethanamine;dihydrochloride represents a versatile and promising molecule in chemical biology and drug discovery. Its dual potential in CNS disorders and oncology, coupled with recent synthetic improvements, positions it as a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials.